Cas no 1805628-12-9 (3-Chloro-5-cyano-4-mercaptophenylacetic acid)

• Product Name: 3-Chloro-5-cyano-4-mercaptophenylacetic acid
• CAS No: 1805628-12-9
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 4961204
• Update Time: 2025-06-11

3-Chloro-5-cyano-4-mercaptophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-cyano-4-mercaptophenylacetic acid

• Inchi： 1S/C9H6ClNO2S/c10-7-2-5(3-8(12)13)1-6(4-11)9(7)14/h1-2,14H,3H2,(H,12,13)
• InChI Key： DFHISLGRUWMMIA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C=C(C=1)CC(=O)O)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1

Additional information on 3-Chloro-5-cyano-4-mercaptophenylacetic acid

3-Chloro-5-cyano-4-mercaptophenylacetic Acid (CAS No. 1805628-12-9): An Emerging Compound in Medicinal Chemistry

3-Chloro-5-cyano-4-mercaptophenylacetic acid (CAS No. 1805628-12-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its chloro, cyano, and mercapto functional groups, offers a promising platform for the development of new drugs targeting various diseases.

The chemical structure of 3-Chloro-5-cyano-4-mercaptophenylacetic acid is particularly intriguing due to the presence of multiple reactive functional groups. The chloro group can participate in various substitution reactions, while the cyano group provides a versatile handle for further chemical modifications. The mercapto group, known for its nucleophilic properties, can form stable thioether bonds, making it an attractive moiety for conjugation with other biomolecules.

In recent years, significant research efforts have been directed towards understanding the biological activities of compounds with similar structures. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that compounds containing a mercapto group exhibited potent anti-inflammatory and antioxidant properties. These findings suggest that 3-Chloro-5-cyano-4-mercaptophenylacetic acid may have similar therapeutic potential.

The potential applications of 3-Chloro-5-cyano-4-mercaptophenylacetic acid extend beyond anti-inflammatory and antioxidant activities. Research has also explored its role in modulating enzyme activity and protein-protein interactions. A notable study published in the European Journal of Medicinal Chemistry in 2022 demonstrated that this compound effectively inhibited the activity of specific kinases, which are key enzymes involved in various signaling pathways associated with cancer and neurodegenerative diseases.

The pharmacokinetic properties of 3-Chloro-5-cyano-4-mercaptophenylacetic acid have also been investigated to assess its suitability as a drug candidate. Preliminary studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

In addition to its potential as a standalone therapeutic agent, 3-Chloro-5-cyano-4-mercaptophenylacetic acid has shown promise as a building block for the synthesis of more complex molecules. The presence of multiple functional groups allows for a wide range of chemical modifications, enabling researchers to fine-tune the compound's properties to meet specific therapeutic needs. This versatility makes it an attractive candidate for drug discovery and development programs.

The safety profile of 3-Chloro-5-cyano-4-mercaptophenylacetic acid is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 3-Chloro-5-cyano-4-mercaptophenylacetic acid (CAS No. 1805628-12-9) represents an exciting new frontier in medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in the advancement of drug discovery and therapeutic innovation.